Cas no 2089650-00-8 (1,3,3-Trimethylpiperidin-4-amine hcl)

• Product Name: 1,3,3-Trimethylpiperidin-4-amine hcl
• CAS No: 2089650-00-8
• MF: C₈H₁₉ClN₂
• MW: 178.702861070633
• CID: 4710793
• Update Time: 2025-10-23

1,3,3-Trimethylpiperidin-4-amine hcl Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethylpiperidin-4-amine hcl
• 1,3,3-Trimethylpiperidin-4-amine hydrochloride
• 1,3,3-Trimethylpiperidin-4-amine hcl

• Inchi： 1S/C8H18N2.ClH/c1-8(2)6-10(3)5-4-7(8)9;/h7H,4-6,9H2,1-3H3;1H
• InChI Key： ZSMVADLNQVACGF-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CCC(C(C)(C)C1)N

Computed Properties

• Exact Mass: 178.1236763 g/mol
• Monoisotopic Mass: 178.1236763 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• Molecular Weight: 178.70

Additional information on 1,3,3-Trimethylpiperidin-4-amine hcl

Comprehensive Overview of 1,3,3-Trimethylpiperidin-4-amine HCl (CAS No. 2089650-00-8)

1,3,3-Trimethylpiperidin-4-amine HCl, identified by its CAS number 2089650-00-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperidine derivative family, known for its versatile applications in drug discovery and material science. With its unique structural properties, it serves as a key intermediate in synthesizing bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1,3,3-Trimethylpiperidin-4-amine HCl features a piperidine ring substituted with three methyl groups and an amine functional group, which enhances its reactivity and binding affinity. This structural motif is particularly valuable in designing compounds targeting neurological and metabolic pathways. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, aligning with the growing demand for innovative treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of current research trends, 1,3,3-Trimethylpiperidin-4-amine HCl is often discussed alongside keywords such as "piperidine derivatives in drug design", "amine-functionalized heterocycles", and "CNS-active intermediates". These terms reflect its relevance in addressing modern healthcare challenges, including the need for precision medicine and personalized therapies. Researchers frequently search for "synthesis methods for 1,3,3-Trimethylpiperidin-4-amine" and "applications in medicinal chemistry", underscoring its importance in academic and industrial settings.

From a synthetic chemistry perspective, the hydrochloride salt form (1,3,3-Trimethylpiperidin-4-amine HCl) offers improved stability and solubility, facilitating its use in aqueous reaction conditions. This property is critical for high-throughput screening and combinatorial chemistry, where reproducibility and scalability are paramount. The compound's physicochemical properties, such as its melting point and partition coefficient, are also frequently analyzed to optimize drug delivery systems.

Beyond pharmaceuticals, 1,3,3-Trimethylpiperidin-4-amine HCl finds utility in agrochemical research, particularly in developing plant growth regulators and pest control agents. Its structural flexibility allows for modifications that enhance bioactivity while minimizing environmental impact—a priority in sustainable agriculture. This dual applicability in human health and agriculture makes it a compelling subject for interdisciplinary studies.

Quality control and analytical characterization of CAS 2089650-00-8 are essential to ensure its efficacy and safety. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and identity. These methodologies align with regulatory standards, ensuring compliance in global markets.

In summary, 1,3,3-Trimethylpiperidin-4-amine HCl (CAS No. 2089650-00-8) represents a pivotal building block in modern chemistry, bridging gaps between drug discovery, material science, and agrochemical innovation. Its multifaceted applications and alignment with cutting-edge research trends position it as a compound of enduring scientific and commercial value.